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Compound of Interest

Compound Name:
2-Chloro-3-(2-methoxyphenyl)-1-

propene

Cat. No.: B1323619 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe storage and handling of 2-Chloro-3-(2-
methoxyphenyl)-1-propene.

Properties and Storage Conditions
Proper storage is crucial to maintain the integrity and stability of 2-Chloro-3-(2-
methoxyphenyl)-1-propene. Below is a summary of its known properties and recommended

storage conditions. Data for structurally similar compounds is provided for reference where

specific data for the target molecule is not readily available.
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Property Value Source

Molecular Formula C₁₀H₁₁ClO N/A

Molecular Weight 182.65 g/mol [1]

Boiling Point

~255.1 ± 28.0 °C (Predicted for

2-chloro-3-(4-

methoxyphenyl)-1-propene)

[1]

Density

~1.080 ± 0.06 g/cm³ (Predicted

for 2-chloro-3-(4-

methoxyphenyl)-1-propene)

[1]

Storage Temperature
Refrigerated, in a dry, cool,

and well-ventilated place.
[2]

Incompatible Materials Strong oxidizing agents. [2]

Storage Conditions

Keep container tightly closed

in a flammables area, away

from heat, sparks, and open

flames.

[2]

Experimental Protocols: Safe Handling
Adherence to strict safety protocols is paramount when working with 2-Chloro-3-(2-
methoxyphenyl)-1-propene.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[3]

Hand Protection: Wear appropriate chemical-resistant gloves.[2]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
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[2]

Engineering Controls:

Work in a well-ventilated area. Handling in a chemical fume hood is strongly recommended.

[2][3]

Ensure that eyewash stations and safety showers are close to the workstation location.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Use only non-sparking tools to prevent ignition.[2]

General Handling Procedures:

Before use, ensure all safety precautions have been read and understood.

Ground and bond container and receiving equipment to prevent static discharge.[4]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe mist, gas, or vapors.[3]

Keep away from heat, sparks, open flames, and hot surfaces.[2]

Wash hands thoroughly after handling.[2]

Troubleshooting Guide
This guide addresses specific issues that may arise during experiments involving 2-Chloro-3-
(2-methoxyphenyl)-1-propene.
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Issue Possible Cause Troubleshooting Steps

Compound

Degradation/Discoloration

Improper storage (exposure to

light, heat, or air).

Store in a tightly sealed,

opaque container in a

refrigerator. Purge the

container with an inert gas like

argon or nitrogen before

sealing.

Low or No Reactivity

Compound has degraded.

Incompatible reaction

conditions.

Verify the purity of the

compound using appropriate

analytical techniques (e.g.,

NMR, GC-MS). Review the

experimental protocol for

potential incompatibilities.

Unexpected Side Products

Presence of impurities.

Reaction with atmospheric

oxygen or water.

Use a freshly opened

container or purify the

compound before use. Ensure

the reaction is carried out

under an inert atmosphere.

Vigorous or Uncontrolled

Reaction

Incompatible reagents (e.g.,

strong oxidizing agents).

Elevated reaction temperature.

Review the Safety Data

Sheets of all reactants for

incompatibilities. Maintain strict

temperature control throughout

the experiment.

Frequently Asked Questions (FAQs)
Q1: How should I properly dispose of 2-Chloro-3-(2-methoxyphenyl)-1-propene waste?

A1: Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[5] The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[3] Do not contaminate

water, foodstuffs, feed, or seed by storage or disposal.[3]

Q2: What should I do in case of accidental skin or eye contact?
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A2: For skin contact, take off contaminated clothing immediately and wash off with soap and

plenty of water.[3] For eye contact, rinse with pure water for at least 15 minutes.[3] In both

cases, consult a doctor.[3]

Q3: What are the primary hazards associated with this compound?

A3: Based on data for similar compounds, it is likely a flammable liquid and vapor.[2] It may

cause skin, eye, and respiratory irritation.[2][5] It is also harmful if swallowed or inhaled.[2]

Q4: Can this compound form peroxides?

A4: Some similar organic compounds can form explosive peroxides upon storage, especially

when exposed to air.[4] While not explicitly stated for this specific molecule, it is good practice

to date containers upon opening and test for the presence of peroxides periodically if stored for

an extended period.[4]

Q5: What are the signs of inhalation exposure?

A5: Inhalation may cause respiratory irritation.[2] If inhaled, move the victim into fresh air. If

breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor

immediately.[3]
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Workflow for Safe Storage and Handling

Storage
Handling

Store in a cool, dry,
well-ventilated area

Keep away from heat,
sparks, and open flames

Keep container
tightly closed

Separate from
incompatible materials
(e.g., strong oxidizers)

Wear appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Use in a chemical
fume hood

Use non-sparking tools

Ground and bond
equipment

Click to download full resolution via product page

Caption: Recommended workflow for the safe storage and handling of the chemical.
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Troubleshooting Compound Degradation

Experiment shows
low reactivity or

unexpected results

Is the compound pure?

Was the compound
stored correctly?

Yes

Purify the compound
(e.g., chromatography)

No

Use a fresh batch
of the compound

No

Proceed with
experiment

Yes

Ensure proper storage:
- Cool, dark, inert atmosphere

Click to download full resolution via product page

Caption: A decision tree for troubleshooting issues related to compound degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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